Cas no 878466-06-9 (3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid)

• Product Name: 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid
• CAS No: 878466-06-9
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD08245270
• CID: 3109154
• PubChem ID: 9361752
• Update Time: 2025-10-28

3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-6-cyclopropyl-2-(methylthio)isonicotinic acid
• 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid
• CS-0241985
• Z172492138
• 871-056-9
• 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylicacid
• DKB46606
• AKOS033648602
• G38816
• 878466-06-9
• 3-cyano-6-cyclopropyl-2-methylsulfanylpyridine-4-carboxylic acid
• EN300-24266

• MDL： MFCD08245270
• Inchi： 1S/C11H10N2O2S/c1-16-10-8(5-12)7(11(14)15)4-9(13-10)6-2-3-6/h4,6H,2-3H2,1H3,(H,14,15)
• InChI Key： XWFRSQOPUQMYFX-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(=O)O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 234.04629874Da
• Monoisotopic Mass: 234.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid

Introduction to 3-Cyano-6-Cyclopropyl-2-(Methylsulfanyl)pyridine-4-Carboxylic Acid (CAS No. 878466-06-9)

3-Cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid (CAS No. 878466-06-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and is characterized by its unique structural features, including a cyano group, a cyclopropyl substituent, and a methylsulfanyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 2-chloro-3-cyanopyridine with cyclopropylmagnesium bromide followed by sulfuration with methyl mercaptan. This multi-step process yields the desired compound with high purity and yield, making it suitable for further pharmaceutical applications.

In terms of its physical properties, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it amenable to various analytical techniques and biological assays.

The biological activity of 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid has been the subject of numerous studies. Recent research has highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against human soluble epoxide hydrolase (sEH), an enzyme implicated in the metabolism of epoxyeicosatrienoic acids (EETs). EETs are bioactive lipid mediators that play crucial roles in cardiovascular health, inflammation, and pain modulation.

In preclinical studies, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid has demonstrated promising therapeutic effects in animal models of hypertension and chronic kidney disease. By inhibiting sEH, this compound helps maintain higher levels of EETs, which can lead to vasodilation, reduced blood pressure, and improved renal function. These findings suggest that it may have potential as a novel therapeutic agent for treating cardiovascular and renal disorders.

Beyond its role as an sEH inhibitor, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid has also shown activity against other targets. For example, it has been reported to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. This dual inhibitory activity makes it a promising candidate for the development of anti-inflammatory and analgesic drugs.

The safety profile of 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid has been evaluated in several preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylic acid (CAS No. 878466-06-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cardiovascular diseases, chronic kidney disease, inflammation, and pain. Ongoing research continues to explore its full potential and refine its use in clinical settings.